4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-1-(4,6-dimethylpyrimidin-2-yl)-3-methyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C20H19N5O3/c1-10-6-11(2)22-20(21-10)25-19-18(12(3)24-25)14(8-17(26)23-19)13-4-5-15-16(7-13)28-9-27-15/h4-7,14H,8-9H2,1-3H3,(H,23,26)
• InChI Key: LPPIAKQQPWSUCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C3=C(C(CC(=O)N3)C4=CC5=C(C=C4)OCO5)C(=N2)C)C
• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol

Description

4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one is a complex organic compound that features a combination of benzodioxole, pyrimidine, and pyrazolopyridine moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one typically involves multi-step organic reactions. The starting materials might include 1,3-benzodioxole, 4,6-dimethylpyrimidine, and pyrazolopyridine derivatives. Common synthetic routes may involve:

Formation of the Benzodioxole Moiety: This can be achieved through the cyclization of catechol with formaldehyde.

Pyrimidine Synthesis: The pyrimidine ring can be synthesized via the Biginelli reaction, which involves the condensation of urea, an aldehyde, and a β-keto ester.

Coupling Reactions: The final compound can be formed through coupling reactions such as Suzuki or Heck coupling, where the benzodioxole and pyrimidine moieties are linked to the pyrazolopyridine core.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic or nucleophilic substitution reactions can occur, especially on the benzodioxole and pyrimidine rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Hydrogen gas with palladium catalyst, sodium borohydride.

Substitution Reagents: Halogens for electrophilic substitution, nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield quinones, while reduction could lead to the formation of alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization possibilities.

Biology

In biological research, derivatives of this compound might be explored for their potential as enzyme inhibitors or receptor modulators.

Medicine

In medicinal chemistry, this compound could be investigated for its potential therapeutic properties, such as anti-inflammatory, anti-cancer, or antimicrobial activities.

Industry

In the industry, this compound might find applications in the development of new materials, such as polymers or advanced coatings.

Mechanism of Action

The mechanism of action of 4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one would depend on its specific application. For example, if it acts as an enzyme inhibitor, it might bind to the active site of the enzyme, preventing substrate binding and subsequent catalysis. The molecular targets and pathways involved would be specific to the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-(2H-1,3-Benzodioxol-5-YL)-1-(4-methylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one
• 4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one

Uniqueness

The uniqueness of 4-(2H-1,3-Benzodioxol-5-YL)-1-(4,6-dimethylpyrimidin-2-YL)-3-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-B]pyridin-6-one lies in its specific combination of functional groups and ring systems, which confer unique chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.